Cas no 2229282-02-2 (3-Amino-1-(4-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-Amino-1-(4-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 2229282-02-2
• MF: C₁₁H₁₁ClFNO₂
• MW: 243.661945581436
• CID: 5750675
• PubChem ID: 165792684
• Update Time: 2025-06-14

3-Amino-1-(4-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1985455
• 3-amino-1-(4-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid
• 2229282-02-2
• 3-Amino-1-(4-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H11ClFNO2/c12-6-1-2-8(9(13)3-6)11(10(15)16)4-7(14)5-11/h1-3,7H,4-5,14H2,(H,15,16)
• InChI Key： WMZCVMDJFQUASR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 243.0462344g/mol
• Monoisotopic Mass: 243.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-1-(4-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid

Research Brief on 3-Amino-1-(4-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid (CAS: 2229282-02-2)

3-Amino-1-(4-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid (CAS: 2229282-02-2) is a cyclobutane derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a unique cyclobutane ring structure substituted with an amino group and a carboxylic acid moiety, along with a 4-chloro-2-fluorophenyl group, making it a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its role as a building block for novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, inflammation, and oncology.

Recent research has focused on the synthetic pathways and optimization of 3-Amino-1-(4-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel asymmetric synthesis route using chiral auxiliaries, achieving enantiomeric excess of over 95%. This advancement is critical for the development of enantiomerically pure drugs, as the biological activity of such compounds often depends on their stereochemistry. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In the context of drug discovery, 3-Amino-1-(4-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid has been investigated as a precursor for small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in the design of inhibitors for the p53-MDM2 interaction, a key target in cancer therapy. The cyclobutane core was found to confer rigidity to the inhibitor scaffold, enhancing binding affinity and selectivity. These findings underscore the compound's potential in oncology drug development, particularly for tumors with dysregulated p53 pathways.

Beyond its applications in oncology, this compound has also shown promise in neuropharmacology. A preclinical study (2023) reported its incorporation into glutamate receptor modulators, which exhibited neuroprotective effects in models of ischemic stroke. The 4-chloro-2-fluorophenyl moiety was critical for blood-brain barrier penetration, while the cyclobutane ring contributed to metabolic stability. These results suggest that derivatives of 3-Amino-1-(4-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid could be further explored for the treatment of neurodegenerative diseases.

In conclusion, 3-Amino-1-(4-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid (CAS: 2229282-02-2) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in cancer therapy, neuroprotection, and beyond. Recent advancements in its synthesis and functionalization have expanded its utility, paving the way for the development of novel therapeutics. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in additional disease areas.